Cas no 2731014-96-1 (1-Propylazetidin-3-amine dihydrochloride)

1-Propylazetidin-3-amine dihydrochloride structure
2731014-96-1 structure
Product Name:1-Propylazetidin-3-amine dihydrochloride
CAS No:2731014-96-1
MF:C6H16Cl2N2
MW:187.110639572144
CID:6170733
PubChem ID:165592411
Update Time:2024-01-06

1-Propylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-propylazetidin-3-amine dihydrochloride
    • 2731014-96-1
    • EN300-37098962
    • 1-Propylazetidin-3-amine dihydrochloride
    • Inchi: 1S/C6H14N2.2ClH/c1-2-3-8-4-6(7)5-8;;/h6H,2-5,7H2,1H3;2*1H
    • InChI Key: QYUGPFLCKUWKCX-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCC)CC(C1)N

Computed Properties

  • Exact Mass: 186.0690539g/mol
  • Monoisotopic Mass: 186.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

1-Propylazetidin-3-amine dihydrochloride Pricemore >>

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